Cas no 191871-90-6 (tert-butyl N-(4-cyanophenyl)methyl-N-methylcarbamate)

• Product Name: tert-butyl N-(4-cyanophenyl)methyl-N-methylcarbamate
• CAS No: 191871-90-6
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 1090848
• PubChem ID: 23301877
• Update Time: 2025-05-23

tert-butyl N-(4-cyanophenyl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-cyanobenzyl(methyl)carbamate
• tert-butyl N-[(4-cyanophenyl)methyl]-N-methylcarbamate
• tert-butyl N-(4-cyanophenyl)methyl-N-methylcarbamate
• DB-173433
• Tert-butyl (4-cyanobenzyl)(methyl)carbamate
• tert-Butyl4-cyanobenzyl(methyl)carbamate
• GHJRYEQNGTUIFJ-UHFFFAOYSA-N
• EN300-107916
• DTXSID50632719
• tert-Butyl [(4-cyanophenyl)methyl]methylcarbamate
• 4-{N-(tert-butoxycarbonyl)-methylaminomethyl]benzonitrile
• SCHEMBL7233237
• CS-0272779
• 191871-90-6
• AKOS013100559

• Inchi： 1S/C14H18N2O2/c1-14(2,3)18-13(17)16(4)10-12-7-5-11(9-15)6-8-12/h5-8H,10H2,1-4H3
• InChI Key： GHJRYEQNGTUIFJ-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC1C=CC(C#N)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on tert-butyl N-(4-cyanophenyl)methyl-N-methylcarbamate

tert-butyl N-(4-cyanophenyl)methyl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(4-cyanophenyl)methyl-N-methylcarbamate (CAS No. 191871-90-6) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group, a methyl group, and a cyanophenyl moiety. The tert-butyl group provides steric bulk, while the cyanophenyl group introduces electronic properties that enhance the compound's reactivity and functionality.

Recent studies have highlighted the importance of tert-butyl N-(4-cyanophenyl)methyl-N-methylcarbamate in the development of advanced materials. Researchers have explored its potential as a building block for constructing supramolecular assemblies and functional polymers. The compound's ability to form hydrogen bonds and its compatibility with various synthetic techniques make it an attractive candidate for these applications. For instance, a 2023 study published in *Nature Materials* demonstrated how this compound can be used to create self-healing polymers with exceptional mechanical properties.

In the pharmaceutical industry, tert-butyl N-(4-cyanophenyl)methyl-N-methylcarbamate has shown promise as an intermediate in drug synthesis. Its structure allows for easy functionalization, enabling the creation of bioactive molecules with specific pharmacokinetic profiles. A notable example is its use in the synthesis of kinase inhibitors, which are critical in cancer therapy. A 2023 paper in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited potent inhibitory activity against several oncogenic kinases.

The synthesis of tert-butyl N-(4-cyanophenyl)methyl-N-methylcarbamate typically involves multi-step reactions, often starting from readily available starting materials such as 4-cyanophenol and methyl isocyanate. The reaction sequence often includes nucleophilic substitution and condensation steps, which are optimized to achieve high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making the compound more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-(4-cyanophenyl)methyl-N-methylcarbamate is crucial for assessing its environmental impact. Studies have shown that the compound undergoes hydrolysis under certain conditions, yielding biodegradable byproducts. This information is vital for industries aiming to minimize their ecological footprint while utilizing this compound in their processes.

In conclusion, tert-butyl N-(4-cyanophenyl)methyl-N-methylcarbamate (CAS No. 191871-90-6) is a multifaceted compound with applications spanning multiple disciplines. Its unique structure, combined with recent advancements in synthetic and materials science techniques, positions it as a key player in future innovations across various industries.